2-Amino-6-methylaminonitrobenzene

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 3-N-methyl-2-nitrobenzene-1,3-diamine
• InChI: InChI=1S/C7H9N3O2/c1-9-6-4-2-3-5(8)7(6)10(11)12/h2-4,9H,8H2,1H3
• InChI Key: NXBPLVCNZQEFNT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC(=C1[N+](=O)[O-])N

Description

2-Amino-6-methylaminonitrobenzene is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

59.5 mg of palladium at a concentration of 10% on charcoal are added to 0.014 mole (2.8 g) of 4-chloro-2-amino-6-methylaminonitrobenzene in 5.3 ml of triethylamine, and 1.16 ml of formic acid are then run in dropwise. A high exothermicity is noted. The reaction mixture is heated to 80° C. for 40 minutes. After dilution of the reaction mixture with ethanol, the catalyst is removed by hot filtration. The filtrate, evaporated under reduced pressure, enables a dry extract to be obtained. After dilution of the dry extract with water, the expected product precipitates. After being filtered off and washed with water, the precipitate is dried under vacuum in the presence of phosphorus pentoxide. After two recrystallizations from isopropanol in order to remove a gum, the product melts at 70° C.